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Compound of Interest

Compound Name: Ebio1

Cat. No.: B11531682 Get Quote

Essential Safety and Handling Guide for Ebio1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ebio1. The following procedural guidance outlines

the necessary personal protective equipment (PPE), operational protocols, and disposal plans

to ensure the safe handling of this potent chemical compound in a laboratory setting.

Ebio1 is a potent and selective activator of the KCNQ2 voltage-gated potassium channel.[1][2]

[3][4][5] Its chemical name is N-(1,2-Dihydroacenaphthylen-5-yl)-4-fluorobenzamide.[1] As a

neuroactive compound with high potency, stringent adherence to safety protocols is mandatory

to prevent accidental exposure and ensure a safe laboratory environment.[6][7][8]

Quantitative Data for Ebio1
The following table summarizes key quantitative data for Ebio1.
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Property Value Source(s)

CAS Number 339287-36-4 [1][2]

Molecular Formula C₁₉H₁₄FNO [5][9]

Molecular Weight 291.33 g/mol [5][9]

Purity ≥98% (HPLC) [9]

EC₅₀ 247 nM (for KCNQ2) [9]

Solubility

Soluble to 100 mM in

DMSOSoluble to 20 mM in

ethanol

[9]

Storage Store at -20°C [9]

Personal Protective Equipment (PPE)
A comprehensive assessment of the hazards is essential to determine the appropriate PPE for

any task involving Ebio1.[10] The minimum required PPE for handling Ebio1 in a laboratory

where chemical hazards are present includes a lab coat, protective eyewear, long pants, and

closed-toe shoes.[10]
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PPE Category Item
Specification and
Rationale

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles are

required to protect against

splashes of hazardous liquids.

[3] A face shield must be worn

over safety goggles when

there is a significant risk of

splashes, such as when

handling larger volumes or

during highly exothermic

reactions.[4] All eye protection

must meet ANSI Z87.1

standards.[4]

Hand Protection Chemically Resistant Gloves

Disposable nitrile gloves are

standard for incidental contact.

[4] For handling potent

compounds or when prolonged

contact is possible, double-

gloving or using a more robust

glove like a flexible laminate

(e.g., Silver Shield) under an

outer nitrile glove is

recommended. Gloves must

be inspected before use and

changed immediately upon

contamination.[4]

Body Protection
Flame-Resistant Laboratory

Coat

A flame-resistant lab coat is

required in research

laboratories to protect against

chemical splashes and fire

hazards. The lab coat should

have a closed front and extend

below the knee for adequate

coverage.[3]
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Respiratory Protection Respirator (as needed)

While engineering controls like

fume hoods are the primary

defense, a respirator may be

required if there is a risk of

inhaling dust or aerosols,

especially when handling the

solid form of Ebio1 outside of a

containment system.[4] Use of

a respirator requires

enrollment in a respiratory

protection program, including

medical evaluation and fit

testing.[4]

Experimental Protocol: Safe Handling Workflow
This protocol outlines the step-by-step procedure for safely handling Ebio1, from receiving and

storage to use and disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Verify that the primary and secondary containers are intact.

Store Ebio1 in a designated, locked, and well-ventilated area at the recommended

temperature of -20°C.[9]

Ensure the storage location is clearly labeled as containing a potent neuroactive compound.

2. Preparation for Use:

Before handling, review the Safety Data Sheet (SDS) and any internal Standard Operating

Procedures (SOPs).

Work should be conducted within a certified chemical fume hood or a glove box to minimize

inhalation exposure.[11]
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Assemble all necessary materials, including PPE, weighing paper, spatulas, solvent, and

waste containers, inside the fume hood before starting.

Ensure an eyewash station and safety shower are readily accessible.[12]

3. Weighing and Solution Preparation (Solid Ebio1):

Don all required PPE as specified in the table above.

When handling the powdered form, take extreme care to avoid generating dust.[13]

Use a dedicated, calibrated balance inside the fume hood or a ventilated balance enclosure.

Carefully weigh the desired amount of Ebio1 onto weighing paper.

Add the solid to the appropriate solvent (e.g., DMSO) in a suitable container.

Rinse the weighing paper and any tools used with the solvent to ensure a complete transfer

of the compound.

Cap the solution container securely.

4. Handling Ebio1 Solutions:

All manipulations of Ebio1 solutions must be performed within a fume hood.

Use calibrated pipettes with disposable tips for transferring solutions.

Avoid splashes and aerosol generation.

5. Spill Cleanup:

In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,

sand).

Place the contaminated absorbent material into a sealed, labeled hazardous waste

container.

Clean the spill area thoroughly with an appropriate decontaminating solution.
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For large spills, evacuate the area and contact the institution's Environmental Health and

Safety (EHS) department.

Disposal Plan
All waste materials contaminated with Ebio1 must be treated as hazardous chemical waste.

Solid Waste: This includes contaminated gloves, weighing paper, pipette tips, and absorbent

materials from spills. Place these items in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Unused or waste solutions of Ebio1 must be collected in a designated, sealed,

and labeled hazardous waste container. Do not pour Ebio1 waste down the drain.[14]

Empty Containers: "Empty" containers that held solid Ebio1 should be triple-rinsed with a

suitable solvent. The rinsate must be collected as hazardous liquid waste. The rinsed

container can then be disposed of according to institutional guidelines.

Waste Pickup: All hazardous waste must be disposed of through the institution's official EHS

program or a licensed hazardous waste disposal company.[14][15]

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of Ebio1 in a

laboratory setting.
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Caption: Workflow for the safe handling of the potent compound Ebio1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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